Cas no 78444-35-6 (2,4-dichloro-6-phenoxyBenzaldehyde)

2,4-dichloro-6-phenoxyBenzaldehyde structure
78444-35-6 structure
Product Name:2,4-dichloro-6-phenoxyBenzaldehyde
CAS No:78444-35-6
MF:C13H8Cl2O2
MW:267.107421875
CID:2104758
PubChem ID:13186064
Update Time:2025-04-21

2,4-dichloro-6-phenoxyBenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-6-phenoxyBenzaldehyde
    • 2,4-Dichloro-6-phenoxy-benzaldehyde
    • SCHEMBL10737517
    • 78444-35-6
    • RNKFLTLKXBFLEO-UHFFFAOYSA-N
    • DA-20000
    • Inchi: 1S/C13H8Cl2O2/c14-9-6-12(15)11(8-16)13(7-9)17-10-4-2-1-3-5-10/h1-8H
    • InChI Key: RNKFLTLKXBFLEO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1C=O)OC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 265.9901349Da
  • Monoisotopic Mass: 265.9901349Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų
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